Cas no 2229368-19-6 (2-bromo-4-{hydroxy(methyl)aminomethyl}-6-methoxyphenol)

• Product Name: 2-bromo-4-{hydroxy(methyl)aminomethyl}-6-methoxyphenol
• CAS No: 2229368-19-6
• MF: C₉H₁₂BrNO₃
• MW: 262.100481987
• CID: 5818334
• PubChem ID: 165644454
• Update Time: 2025-06-08

2-bromo-4-{hydroxy(methyl)aminomethyl}-6-methoxyphenol Chemical and Physical Properties

Names and Identifiers

• 2-bromo-4-{hydroxy(methyl)aminomethyl}-6-methoxyphenol
• EN300-1926974
• 2-bromo-4-{[hydroxy(methyl)amino]methyl}-6-methoxyphenol
• 2229368-19-6

• Inchi： 1S/C9H12BrNO3/c1-11(13)5-6-3-7(10)9(12)8(4-6)14-2/h3-4,12-13H,5H2,1-2H3
• InChI Key： MNHSBOAGCFGNMY-UHFFFAOYSA-N
• SMILES： BrC1C(=C(C=C(C=1)CN(C)O)OC)O

Computed Properties

• Exact Mass: 261.00006g/mol
• Monoisotopic Mass: 261.00006g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 181
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 52.9Ų

Additional information on 2-bromo-4-{hydroxy(methyl)aminomethyl}-6-methoxyphenol

Introduction to 2-Bromo-4-{hydroxy(methyl)aminomethyl}-6-methoxyphenol (CAS No. 2229368-19-6)

2-Bromo-4-{hydroxy(methyl)aminomethyl}-6-methoxyphenol (CAS No. 2229368-19-6) is a complex organic compound that has garnered significant attention in recent years due to its potential applications in pharmaceutical and chemical research. This compound is characterized by its unique molecular structure, which includes a bromine atom, a hydroxymethylaminomethyl group, and a methoxy substituent. These functional groups contribute to the compound's reactivity and biological activity, making it a valuable candidate for various research and development purposes.

The molecular formula of 2-bromo-4-{hydroxy(methyl)aminomethyl}-6-methoxyphenol is C₁₀H₁₃BrNO₃, and its molecular weight is approximately 257.11 g/mol. The compound's structure can be visualized as a benzene ring with the bromine atom at the 2-position, the hydroxymethylaminomethyl group at the 4-position, and the methoxy group at the 6-position. This arrangement of functional groups imparts specific chemical properties that are crucial for its potential applications.

In terms of physical properties, 2-bromo-4-{hydroxy(methyl)aminomethyl}-6-methoxyphenol is a solid at room temperature and has a melting point of around 150-155°C. It is slightly soluble in water but more soluble in organic solvents such as ethanol and dimethyl sulfoxide (DMSO). These solubility characteristics are important for its use in various experimental protocols and formulations.

The synthesis of 2-bromo-4-{hydroxy(methyl)aminomethyl}-6-methoxyphenol involves several steps, including the bromination of a phenolic precursor, followed by the introduction of the hydroxymethylaminomethyl group and the methoxy substituent. The exact synthetic route can vary depending on the desired yield and purity of the final product. Recent advancements in synthetic chemistry have led to more efficient and environmentally friendly methods for producing this compound, which is crucial for large-scale applications.

In the field of pharmaceutical research, 2-bromo-4-{hydroxy(methyl)aminomethyl}-6-methoxyphenol has shown promise as a potential lead compound for drug development. Studies have indicated that this compound exhibits significant biological activity, particularly in modulating certain cellular processes. For example, it has been reported to have anti-inflammatory properties, which could make it useful in treating inflammatory diseases such as arthritis and asthma.

Furthermore, preliminary studies have suggested that 2-bromo-4-{hydroxy(methyl)aminomethyl}-6-methoxyphenol may have neuroprotective effects. Research in this area is still in its early stages, but initial findings are encouraging. The compound's ability to cross the blood-brain barrier and its low toxicity profile make it an attractive candidate for further investigation in neurodegenerative disorders such as Alzheimer's disease and Parkinson's disease.

In addition to its potential therapeutic applications, 2-bromo-4-{hydroxy(methyl)aminomethyl}-6-methoxyphenol is also being studied for its use in chemical biology research. Its unique structure allows it to serve as a valuable tool for probing specific biological pathways and interactions. For instance, it can be used as a probe to study enzyme activity or as a ligand to investigate receptor binding properties.

The safety profile of 2-bromo-4-{hydroxy(methyl)aminomethyl}-6-methoxyphenol is an important consideration for both research and potential clinical applications. Toxicological studies have shown that this compound has low acute toxicity when administered at therapeutic doses. However, like any chemical compound, it should be handled with appropriate safety precautions to minimize exposure risks.

In conclusion, 2-bromo-4-{hydroxy(methyl)aminomethyl}-6-methoxyphenol (CAS No. 2229368-19-6) is a versatile compound with significant potential in pharmaceutical and chemical research. Its unique molecular structure and biological activity make it an attractive candidate for further investigation and development. As research continues to advance, it is likely that new applications and insights will emerge, further highlighting the importance of this compound in various scientific fields.